Cas no 1248010-90-3 (4-(2,2-Difluoroethoxy)iodobenzene)

• Product Name: 4-(2,2-Difluoroethoxy)iodobenzene
• CAS No: 1248010-90-3
• MF: C₈H₇F₂IO
• MW: 284.041861772537
• CID: 5525361
• Update Time: 2025-05-24

4-(2,2-Difluoroethoxy)iodobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-Difluoroethoxy)iodobenzene
• 1-(2,2-difluoroethoxy)-4-iodobenzene

• Inchi： 1S/C8H7F2IO/c9-8(10)5-12-7-3-1-6(11)2-4-7/h1-4,8H,5H2
• InChI Key： FFZHKFFZUCQUBC-UHFFFAOYSA-N
• SMILES： C1(OCC(F)F)=CC=C(I)C=C1

Additional information on 4-(2,2-Difluoroethoxy)iodobenzene

4-(2,2-Difluoroethoxy)iodobenzene: A Comprehensive Overview

4-(2,2-Difluoroethoxy)iodobenzene, also known by its CAS No. 1248010-90-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis. In recent years, researchers have explored its role in drug discovery, materials development, and environmental chemistry, making it a subject of considerable interest in both academic and industrial settings.

The molecular structure of 4-(2,2-Difluoroethoxy)iodobenzene consists of a benzene ring substituted with an iodine atom at the para position and a 2,2-difluoroethoxy group. This substitution pattern imparts distinct electronic and steric properties to the molecule, which are critical for its reactivity and functionality. The presence of the iodine atom introduces significant polarizability, while the difluoroethoxy group contributes to both electron-withdrawing effects and fluorine's unique chemical behavior. These features make the compound versatile for use in various chemical transformations.

Recent studies have highlighted the importance of CAS No. 1248010-90-3 in medicinal chemistry, particularly in the design of bioactive molecules. Its ability to undergo nucleophilic aromatic substitution reactions has been extensively investigated, with researchers exploring its potential as an intermediate in the synthesis of complex pharmaceutical agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated how this compound can serve as a key building block for developing antiviral agents targeting emerging pathogens.

In addition to its role in drug discovery, 4-(2,2-Difluoroethoxy)iodobenzene has found applications in materials science. Its fluorinated substituents make it an attractive candidate for use in the development of high-performance polymers and advanced coatings. A 2023 research article in Polymer Chemistry reported on the successful incorporation of this compound into polymeric materials, resulting in enhanced thermal stability and mechanical properties.

The environmental impact of CAS No. 1248010-90-3 has also been a topic of recent research interest. Studies have examined its degradation pathways under various environmental conditions, with particular focus on its persistence in aquatic ecosystems. A 2023 study published in Environmental Science & Technology revealed that while the compound exhibits moderate biodegradability under aerobic conditions, its fluorinated groups may contribute to long-term environmental accumulation under certain scenarios.

Looking ahead, ongoing research is focused on optimizing the synthesis and application of 4-(2,2-Difluoroethoxy)iodobenzene. Chemists are exploring novel reaction pathways to enhance its scalability for industrial production while maintaining its high purity and reactivity. Additionally, efforts are being made to expand its application scope into areas such as agrochemicals and electronic materials.

In conclusion, CAS No. 1248010-90-3, or 4-(2,2-Difluoroethoxy)iodobenzene, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties continue to drive innovative research directions, ensuring its relevance in both current and future scientific advancements.